3-Methoxy-N-(2-methylbenzylidene)aniline

• Molecular Formula: C15H15NO
• Molecular Weight: 225.28 g/mol
• IUPAC Name: N-(3-methoxyphenyl)-1-(2-methylphenyl)methanimine
• InChI: InChI=1S/C15H15NO/c1-12-6-3-4-7-13(12)11-16-14-8-5-9-15(10-14)17-2/h3-11H,1-2H3
• InChI Key: RQMOUKJJTIXBEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C=NC2=CC(=CC=C2)OC

Description

3-Methoxy-N-(2-methylbenzylidene)aniline is a Schiff base compound formed by the condensation of 3-methoxyaniline with 2-methylbenzaldehyde. This imine derivative features a methoxy group at the 3-position of the aniline ring and a 2-methylbenzylidene substituent on the nitrogen atom. Such compounds are pivotal in coordination chemistry, catalysis, and materials science due to their ability to act as ligands and participate in metal-mediated reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-methoxyphenyl)(2-methylbenzylidene)amine typically involves the condensation reaction between 3-methoxybenzaldehyde and 2-methylaniline. The reaction is usually carried out in the presence of an acid catalyst, such as hydrochloric acid or sulfuric acid, under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization.

Industrial Production Methods

Industrial production of (3-methoxyphenyl)(2-methylbenzylidene)amine follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(3-methoxyphenyl)(2-methylbenzylidene)amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: Reduction reactions can convert the imine group to an amine group.

Substitution: Electrophilic substitution reactions can occur on the aromatic rings, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents like bromine (Br2) and chlorinating agents are used for electrophilic substitution reactions.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of the corresponding amine.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

(3-methoxyphenyl)(2-methylbenzylidene)amine has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of (3-methoxyphenyl)(2-methylbenzylidene)amine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to metal ions and forming coordination complexes. It can also interact with biological macromolecules, such as proteins and nucleic acids, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Variations on the Aniline Ring

a) 3-Methoxy-N-(1-phenylethylidene)aniline (5e)

• Structure : The imine group is derived from 1-phenylethylidene instead of 2-methylbenzylidene.
• Synthesis : Prepared via Hg(I)-catalyzed hydroamination of terminal acetylenes with anilines, followed by Pd(II)-catalyzed cyclization .

b) 3-Methoxy-N-(4-methoxyphenyl)aniline (5b)

• Structure : Contains a second methoxy group at the 4-position of the aniline ring.
• Properties: Higher melting point (99–100°C) compared to non-methoxylated analogs due to increased polarity .

Modifications on the Benzylidene Group

a) (NZ,N'Z)-2,2'-Disulfanediylbis(N-(2-methylbenzylidene)aniline) (6a)

• Structure : Dimeric Schiff base linked by a disulfide (–S–S–) bridge.
• Synthesis: Oxidative coupling of monomeric imines.
• Applications : The disulfide linkage introduces redox-active properties, making it suitable for dynamic covalent chemistry .

b) 4-(6-Methyl-1,3-benzothiazol-2-yl)-N-(2-methylbenzylidene)aniline

• Structure : Incorporates a benzothiazole substituent on the aniline ring.

Electronic and Steric Effects

• 3-Methoxy-N-(2-methoxybenzylidene)aniline : The additional methoxy group on the benzylidene ring increases electron density, altering ligand-metal binding affinity compared to the 2-methyl analog .
• 3-Methoxy-N-(3-phenylpropyl)aniline (3ah) : Replacement of the benzylidene group with a flexible aliphatic chain reduces planarity, impacting catalytic activity in metal complexes .

Physicochemical Properties

• Melting Points :
  • 3-Methoxy-N-(2-methylbenzylidene)aniline dimer (6a): 141–145°C .
  • 3-Methoxy-N-(4-methoxyphenyl)aniline (5b): 99–100°C .
• Solubility : Methoxy groups enhance solubility in polar solvents (e.g., EtOAc, DMSO), while aromatic substituents increase hydrophobicity .